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Compound of Interest

Compound Name:
3',4'-Dimethyl-3-(3,5-

dimethylphenyl)propiophenone

CAS No.: 898780-70-6

Cat. No.: B1360646

Get Quote

Executive Summary & Core Directive
Do not dispose of this compound down the drain. 3',4'-Dimethyl-3-(3,5-
dimethylphenyl)propiophenone (CAS: 898780-72-8 / Analogous) is a lipophilic aromatic

ketone.[1][2][3][4][5][6] Under RCRA (Resource Conservation and Recovery Act) guidelines, it

must be managed as Non-Halogenated Organic Waste. The preferred disposal method is High-

Temperature Incineration (Fuel Blending) due to its high calorific value and lack of heavy

metals or halogens.

Immediate Action Required:

Segregate from oxidizers and halogenated solvents.

Label as "Non-Halogenated Organic Waste" with the hazard tag "Irritant / Combustible."

Containerize in HDPE or Glass (Amber).
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To ensure safe handling, we must first understand the physicochemical properties that dictate

the waste stream. As specific SDS data for this exact isomer is often proprietary, we apply

Structure-Activity Relationship (SAR) principles based on the propiophenone class.

Property Value / Characteristic Operational Implication

Molecular Formula
High Carbon/Hydrogen ratio;

excellent fuel value.

Physical State Solid or Viscous Oil (Low MP)
May require dissolution in

solvent for transfer.

Solubility Lipophilic (Insoluble in water)
Strictly prohibited from sanitary

sewer disposal.

Flash Point Est. >90°C (Combustible)

Classify as "Combustible"

rather than "Flammable"

unless in solvent.

Reactivity Stable Ketone

Incompatible with strong

oxidizers (e.g., Nitric Acid,

Peroxides).

Toxicity Class Irritant (Skin/Eye), Aquatic Tox.

Requires double-containment

to prevent environmental

leaching.

Waste Characterization & Regulatory Coding
Correct coding is the foundation of compliance. While this specific compound is not on the EPA

"P" or "U" lists, it is regulated by characteristic if it exhibits ignitability or is mixed with solvents.

Decision Logic for Waste Codes:
Is it a Pure Substance?

If Solid/Oil: Not federally regulated as Hazardous Waste unless it exhibits toxicity (TCLP)

or ignitability. However, Best Management Practice (BMP) dictates treating it as regulated

chemical waste.
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Recommended Tag: "Non-Regulated Chemical Waste" (if pure) OR "Hazardous Waste" (if

ignitable).

Is it in Solution?

If dissolved in Acetone/Methanol: D001 (Ignitable).

If dissolved in Ethyl Acetate/Hexanes: D001 (Ignitable) + F003 (Spent Solvent).

Primary Waste Stream Assignment:

Stream: Non-Halogenated Organic Waste (High BTU) Disposal Code (Generic): 002-ORG-NH

RCRA Code: D001 (If Flash Point <60°C or in solvent)

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Assessment
Before moving the material, verify the state of the chemical.

Check Purity: Is this pure material from a bottle, or a crude reaction mixture?

If Reaction Mixture: Ensure all reagents (e.g., Aluminum Chloride, Grignard reagents) are

fully quenched. Unquenched Lewis acids can cause exothermic runaway in waste drums.

Check pH: Ensure the material is neutral (pH 6-8).

Phase 2: Packaging & Segregation
Select Container: Use a High-Density Polyethylene (HDPE) jerrycan or an Amber Glass

bottle with a Teflon-lined cap.

Why: HDPE is resistant to ketones; Amber glass prevents UV degradation.

Solvent Dissolution (Optional but Recommended):
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If the material is a sticky oil or solid residue, dissolve it in a minimal amount of Acetone or

Ethanol. This facilitates transfer and ensures the waste burns efficiently during

incineration.

Segregation Rule:

DO NOT MIX WITH: Chloroform, Dichloromethane (DCM), or other Halogenated solvents.

Mixing creates "Halogenated Waste," which is significantly more expensive to dispose of

and requires different incineration scrubbers.

Phase 3: Labeling
Affix a hazardous waste label with the following details:

Contents: "3',4'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone in Acetone" (if dissolved).

Hazards: Check [x] Irritant, [x] Flammable (if in solvent).

Phase 4: Final Handoff
Transfer the container to your facility's Satellite Accumulation Area (SAA). Ensure secondary

containment (spill tray) is used.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the decision logic for disposing of this compound, ensuring no

critical step (like quenching) is missed.
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Start: 3',4'-Dimethyl-3-
(3,5-dimethylphenyl)propiophenone

Determine State

Is it a Reaction Mixture?

CRITICAL: Quench Lewis Acids
(AlCl3/BF3) & Adjust pH to 7

Yes (Crude)

Dissolve in Compatible Solvent?
(Acetone/Ethanol)

No (Pure)

Segregate Stream:
Non-Halogenated Organic

Dissolved

Packaging:
HDPE or Amber Glass

Labeling:
'Non-Halogenated Organic Waste'

Codes: D001 (if ignitable)

Final Fate:
High-Temp Incineration

(Fuel Blending)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe disposal of propiophenone derivatives, emphasizing the

critical quenching step for reaction mixtures.

Emergency Contingencies
Scenario: Benchtop Spill (>50mL)

Evacuate: Remove ignition sources immediately.

PPE: Don Nitrile gloves (double-gloved recommended) and safety goggles.

Contain: Use an inert absorbent (Vermiculite or Clay). Do not use paper towels if the material

is hot or mixed with oxidizers.

Clean: Scoop absorbent into a wide-mouth jar. Label as "Debris from Spill: Aromatic Ketone."

Decontaminate: Wash surface with soap and water; collect rinsate as chemical waste.

References
U.S. Environmental Protection Agency (EPA).40 CFR Part 261 - Identification and Listing of

Hazardous Waste. Electronic Code of Federal Regulations. [Link][3][4][5]

National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 24726455 (Analogue Structure). PubChem. [Link]

Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance. United

States Department of Labor. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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